Cas no 13019-53-9 (Anapterin)

• Product Name: Anapterin
• CAS No: 13019-53-9
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 150952
• PubChem ID: 135765031
• Update Time: 2025-04-19

Anapterin Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-
• 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-1H-pteridin-4-one
• Anapterin
• 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]pteridin-4(1H)-one
• 4(1H)-Pteridinone, 2-amino-7-(1,2-dihydroxypropyl)-, (R-(R*,S*))-
• 7-Isoneopterin
• D-erythro-7-Isoneopterin
• 13019-53-9
• D-erythro-isoneopterin
• 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-3H-pteridin-4-one
• 7-neopterin
• 2-amino-7-[(1S,2R)-1,2-dihydroxypropyl]-8H-pteridin-4-one
• DTXSID80156397

• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-5-7(12-4)13-9(10)14-8(5)17/h2-3,6,15-16H,1H3,(H3,10,12,13,14,17)/t3-,6-/m1/s1
• InChI Key： LNXRKRFGNHXANN-AWFVSMACSA-N
• SMILES： O[C@@H](C1C=NC2C(NC(N)=NC=2N=1)=O)[C@@H](C)O

Computed Properties

• Exact Mass: 237.08633
• Monoisotopic Mass: 237.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 133.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives